![molecular formula C20H22N4O3 B5603780 4-(1-{[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]carbonyl}-2-pyrrolidinyl)-3,5-dimethylisoxazole](/img/structure/B5603780.png)
4-(1-{[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]carbonyl}-2-pyrrolidinyl)-3,5-dimethylisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that often exhibit significant pharmacological potential due to the wide range of chemical modifications they can undergo. Studies on similar compounds emphasize their relevance in modern medicine and pharmaceuticals, highlighting the importance of understanding their chemical and physical properties.
Synthesis Analysis
Synthesis of similar compounds typically involves nucleophilic substitution reactions and condensation processes, indicating a potentially complex synthetic pathway for our compound of interest. For instance, the synthesis of 4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole was achieved through nucleophilic substitution reaction, suggesting similar synthetic strategies could be applicable (Hajib et al., 2019).
Molecular Structure Analysis
Crystal structure determination via X-ray diffraction is a common technique for analyzing the molecular structure of similar compounds. For example, the crystal structure of 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4, 5, 6, 7-tetrahydropyrano[2, 3-d]pyrazolo[3, 4-b]pyridine-3-carbonitrile provided insights into its geometric configuration (Ganapathy et al., 2015).
Chemical Reactions and Properties
The chemical properties of related compounds reveal their potential for interaction with various biological targets due to the presence of active functional groups. Studies on the synthesis and properties of pyrazole and triazole derivatives highlight the strategic role these compounds play in medicine, suggesting the compound of interest may also exhibit similar chemical reactivity (Fedotov et al., 2022).
Physical Properties Analysis
The physical properties of compounds in this class, such as solubility, crystal packing, and hydrogen bonding patterns, are crucial for their application in drug formulation and design. Investigations into the crystal structures of related compounds provide valuable information on these aspects (Kumarasinghe et al., 2009).
Chemical Properties Analysis
The reactivity and stability of similar compounds can be assessed through spectroscopic methods and quantum chemical calculations. For example, the synthesis, spectral analysis, quantum studies, and thermodynamic properties of the novel compound HMBPP revealed insights into its reactivity and stability (Halim & Ibrahim, 2022).
properties
IUPAC Name |
[2-(3,5-dimethyl-1,2-oxazol-4-yl)pyrrolidin-1-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-13-19(14(2)27-22-13)17-8-6-10-23(17)20(25)15-11-21-24(12-15)16-7-4-5-9-18(16)26-3/h4-5,7,9,11-12,17H,6,8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUGKAIJAGHKDFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C2CCCN2C(=O)C3=CN(N=C3)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.